Cas no 936940-63-5 (2-Methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-Methyl-2H-1,2,3-triazol-4-amine
• CAS No: 936940-63-5
• MF: C₃H₆N₄
• MW: 98.1065392494202
• MDL: MFCD09971162
• CID: 1037227
• PubChem ID: 14536435
• Update Time: 2025-06-09

2-Methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2H-1,2,3-triazol-4-amine
• 2-Methyl-2H-[1,2,3]triazol-4-ylamine
• 2-methyltriazol-4-amine
• 2-METHYL-1,2,3-TRIAZOL-4-AMINE
• MFCD09971162
• A903508
• AC9457
• LJTBHMBVLJIZJE-UHFFFAOYSA-N
• 4-Amino-2-methyl-2H-1,2,3-triazole
• AKOS006237902
• SB40084
• CS-0343268
• EN300-233377
• FT-0759954
• 936940-63-5
• SY253135
• DTXSID30561417
• 2-methyl-2H-1,2,3-triazol-4-amine(SALTDATA: HCl)
• DA-00605
• DTXCID20512195

• MDL： MFCD09971162
• Inchi： 1S/C3H6N4/c1-7-5-2-3(4)6-7/h2H,1H3,(H2,4,6)
• InChI Key： LJTBHMBVLJIZJE-UHFFFAOYSA-N
• SMILES： N1(C)N=CC(N)=N1

Computed Properties

• Exact Mass: 98.059246208g/mol
• Monoisotopic Mass: 98.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 2-Methyl-2H-1,2,3-triazol-4-amine

2-Methyl-2H-1,2,3-triazol-4-amine (CAS No. 936940-63-5): An Overview of Its Properties, Applications, and Recent Research Developments

2-Methyl-2H-1,2,3-triazol-4-amine (CAS No. 936940-63-5) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique triazole ring structure and a methyl group attached to the nitrogen atom at position 2. The triazole ring is known for its stability and reactivity, making it a valuable building block in the synthesis of various bioactive molecules.

The chemical formula of 2-Methyl-2H-1,2,3-triazol-4-amine is C₄H₆N₄, and its molecular weight is approximately 118.11 g/mol. The compound is typically a white crystalline solid with a melting point of around 100°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In recent years, 2-Methyl-2H-1,2,3-triazol-4-amine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a scaffold for the synthesis of novel antifungal agents. The triazole ring is a common motif in many antifungal drugs, such as fluconazole and itraconazole, due to its ability to inhibit fungal enzymes involved in ergosterol biosynthesis.

A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and biological evaluation of a series of 2-Methyl-2H-1,2,3-triazol-4-amine derivatives as potential antifungal agents. The researchers found that several derivatives exhibited potent antifungal activity against clinically relevant strains of Candida and Aspergillus species. These findings highlight the potential of 2-Methyl-2H-1,2,3-triazol-4-amine as a lead compound for the development of new antifungal drugs.

Beyond antifungal applications, 2-Methyl-2H-1,2,3-triazol-4-amine has also shown promise in other therapeutic areas. For instance, a recent study published in the Bioorganic & Medicinal Chemistry Letters explored the use of 2-Methyl-2H-1,2,3-triazol-4-amine derivatives as inhibitors of human carbonic anhydrase (CA) enzymes. CA inhibitors are used to treat various conditions such as glaucoma and epilepsy. The study demonstrated that certain derivatives exhibited selective inhibition of CA isoforms II and IX, suggesting their potential as therapeutic agents.

The synthetic accessibility of 2-Methyl-2H-1,2,3-triazol-4-amine has further enhanced its appeal in medicinal chemistry research. The copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction is a widely used method for the synthesis of triazole-containing compounds. This "click" reaction is known for its high yield and mild reaction conditions, making it an attractive option for large-scale synthesis.

A recent review article in the European Journal of Organic Chemistry highlighted the versatility of CuAAC in the synthesis of 2-Methyl-2H-1,2,3-triazol-4-amine derivatives. The review discussed various strategies for functionalizing the triazole ring and optimizing reaction conditions to achieve high yields and selectivity. These advancements have facilitated the exploration of new biological activities and therapeutic applications.

In addition to its medicinal applications, 2-Methyl-2H-1,2,3-triazol-4-amine has also found use in materials science. Triazole-based compounds are known for their excellent thermal stability and mechanical properties, making them suitable for use in polymers and coatings. A study published in the Journal of Applied Polymer Science reported the synthesis of poly(triazole) materials using 2-Methyl-2H-1,2,3-triazol-4-amine as a monomer. The resulting polymers exhibited enhanced thermal stability and mechanical strength compared to traditional polymers.

The environmental impact of chemical compounds is an important consideration in modern research. A study published in the Journal of Hazardous Materials evaluated the biodegradability and toxicity of 2-Methyl-2H-1,2,3-triazol-4-amine and its derivatives. The results indicated that while some derivatives showed low biodegradability under certain conditions, they did not exhibit significant toxicity to aquatic organisms at environmentally relevant concentrations.

In conclusion, 2-Methyl-2H-1,2,3-triazol-4-am ine (CAS No. 936940-63 -5) is a multifaceted compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development. Ongoing studies continue to uncover new biological activities and potential therapeutic uses for this compound.